Cas no 1806738-09-9 (Ethyl 2-hydroxy-5-iodo-3-(trifluoromethoxy)pyridine-6-acetate)

• Product Name: Ethyl 2-hydroxy-5-iodo-3-(trifluoromethoxy)pyridine-6-acetate
• CAS No: 1806738-09-9
• MF: C₁₀H₉F₃INO₄
• MW: 391.082445859909
• CID: 4829927
• Update Time: 2025-05-22

Ethyl 2-hydroxy-5-iodo-3-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-hydroxy-5-iodo-3-(trifluoromethoxy)pyridine-6-acetate

• Inchi： 1S/C10H9F3INO4/c1-2-18-8(16)4-6-5(14)3-7(9(17)15-6)19-10(11,12)13/h3H,2,4H2,1H3,(H,15,17)
• InChI Key： VTOBTTVDSTZFHA-UHFFFAOYSA-N
• SMILES： IC1C=C(C(NC=1CC(=O)OCC)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 456
• XLogP3: 2
• Topological Polar Surface Area: 64.599

Additional information on Ethyl 2-hydroxy-5-iodo-3-(trifluoromethoxy)pyridine-6-acetate

Ethyl 2-hydroxy-5-iodo-3-(trifluoromethoxy)pyridine-6-acetate: A Comprehensive Overview

Ethyl 2-hydroxy-5-iodo-3-(trifluoromethoxy)pyridine-6-acetate, also known by its CAS number 1806738-09-9, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising properties, making it a subject of extensive research in recent years.

The molecular structure of Ethyl 2-hydroxy-5-iodo-3-(trifluoromethoxy)pyridine-6-acetate is characterized by a pyridine ring with multiple substituents. The presence of a hydroxyl group at position 2, an iodo group at position 5, and a trifluoromethoxy group at position 3 introduces significant electronic and steric effects. Additionally, the acetate ester group at position 6 further enhances the compound's versatility. These features collectively contribute to its unique reactivity and functionality.

Recent studies have highlighted the potential of Ethyl 2-hydroxy-5-iodo-3-(trifluoromethoxy)pyridine-6-acetate in the field of medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those with potential anti-inflammatory and anticancer properties. The trifluoromethoxy group, known for its electron-withdrawing nature, plays a crucial role in modulating the electronic properties of the molecule, making it an attractive candidate for drug design.

In terms of synthesis, Ethyl 2-hydroxy-5-iodo-3-(trifluoromethoxy)pyridine-6-acetate is typically prepared through multi-step organic reactions involving nucleophilic substitutions and acetylation processes. The use of advanced catalytic systems has significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

The compound's stability under various conditions has also been a focal point of recent investigations. Studies have shown that Ethyl 2-hydroxy-5-i od o -3 -(trifluoromethoxy)pyridine -6 -acetate exhibits remarkable thermal stability, which is advantageous for its use in high-throughput screening processes. Furthermore, its solubility properties make it suitable for formulation in various pharmaceutical and industrial applications.

Another area where this compound has shown promise is in materials science. The unique combination of substituents on the pyridine ring allows for tailored electronic properties, making it a potential candidate for advanced materials such as organic semiconductors and optoelectronic devices. Researchers are actively exploring its integration into next-generation electronic materials.

In conclusion, Ethyl 2-hydroxy -5 -i od o -3 -(trifluoromethoxy)pyridine -6 -acetate (CAS No: 1806738 -09 -9) stands out as a versatile and multifunctional compound with wide-ranging applications across diverse scientific disciplines. Its structural complexity and unique chemical properties continue to drive innovative research, positioning it as a key player in the development of new technologies and therapeutic agents.